Cas no 2413885-29-5 (4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid
• CAS No: 2413885-29-5
• MF: C₁₂H₁₃I₂NO₅
• MW: 505.044268369675
• CID: 5674424
• PubChem ID: 165769897
• Update Time: 2025-10-31

4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-3,5-diiodobenzoic acid
• 2413885-29-5
• EN300-26665190
• 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid

• Inchi： 1S/C12H13I2NO5/c1-12(2,3)20-11(19)15-8-6(13)4-5(10(17)18)9(16)7(8)14/h4,16H,1-3H3,(H,15,19)(H,17,18)
• InChI Key： OJUFVIGTVNJMIN-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=O)O)C=C(C=1NC(=O)OC(C)(C)C)I)O

Computed Properties

• Exact Mass: 504.88832g/mol
• Monoisotopic Mass: 504.88832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid (CAS No. 2413885-29-5)

4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid, identified by its CAS number 2413885-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of iodo-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both hydroxyl and iodo groups on the benzene ring, combined with the protective (tert-butoxy)carbonyl (Boc) group on the amino functionality, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration.

The structural features of 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid contribute to its unique reactivity and functionality. The hydroxyl group at the 2-position can participate in hydrogen bonding interactions, enhancing its solubility in polar solvents and facilitating its use in biochemical assays. Meanwhile, the two iodine atoms at the 3- and 5-positions serve as electron-withdrawing groups, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. The Boc-protected amino group provides stability under basic conditions, allowing for selective deprotection when required for further derivatization.

In recent years, there has been growing interest in iodo-substituted aromatic compounds due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The ability to functionalize these compounds at multiple positions allows for the creation of structurally diverse molecules with tailored biological properties. For instance, derivatives of 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid have been explored as potential inhibitors of various enzymes and receptors implicated in inflammatory and metabolic disorders. The iodo groups can be selectively modified via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or alkyl groups at specific positions on the benzene ring.

One of the most compelling aspects of this compound is its utility in medicinal chemistry as a scaffold for drug discovery. The combination of hydroxyl and iodo functionalities provides multiple points for interaction with biological targets, making it an attractive starting point for designing novel therapeutic agents. For example, recent studies have demonstrated that modifications of this scaffold can lead to compounds with enhanced binding affinity to certain protein kinases, which are critical targets in oncology research. The Boc protection ensures that the amino group remains available for further functionalization without unwanted side reactions.

The synthesis of 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid involves a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. Typically, the synthesis begins with the iodination of a halogenated benzoic acid derivative followed by selective hydroxyl group introduction. The Boc protection is then applied to stabilize the amino group during subsequent synthetic steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce additional functional groups at specific positions on the benzene ring. These synthetic strategies highlight the compound's versatility and its potential as a building block in complex molecular constructions.

From a biochemical perspective, 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid has shown promise in several preclinical studies. Its structural features allow it to mimic natural substrates or inhibitors of enzymatic pathways involved in disease processes. For instance, derivatives of this compound have been investigated for their potential role in modulating inflammatory responses by inhibiting key signaling pathways such as NF-κB or MAPK cascades. The hydroxyl and iodo groups facilitate interactions with both protein and lipid targets, making it a valuable tool for studying complex biological systems.

The pharmaceutical industry has taken note of these findings and is increasingly exploring derivatives of 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid for drug development. Companies are particularly interested in its potential as an intermediate for creating small-molecule inhibitors with therapeutic applications in oncology, neurology, and immunology. The ability to fine-tune its structure through selective functionalization allows researchers to optimize potency, selectivity, and pharmacokinetic properties. As a result, this compound is being widely used in academic laboratories and industrial research facilities alike.

Looking ahead, future research on 4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid is likely to focus on expanding its applications in drug discovery and developing new synthetic methodologies for improved efficiency and scalability. Advances in computational chemistry may also aid in predicting its behavior within complex biological systems, enabling more targeted experimental designs. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into clinical candidates.

In conclusion,4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid (CAS No. 2413885-29-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this molecule,4-{(tert-butoxy)carbonylamino}-2-hydroxy-3,5-diiodobenzoic acid is poised to play an increasingly important role in drug development efforts worldwide.